Cas no 1000504-52-8 (3-(2,6-dichloropyridin-4-yl)propan-1-amine)

• Product Name: 3-(2,6-dichloropyridin-4-yl)propan-1-amine
• CAS No: 1000504-52-8
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 6586573
• PubChem ID: 129965880
• Update Time: 2025-10-18

3-(2,6-dichloropyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloropyridin-4-yl)propan-1-amine
• EN300-1982301
• 1000504-52-8

• Inchi： 1S/C8H10Cl2N2/c9-7-4-6(2-1-3-11)5-8(10)12-7/h4-5H,1-3,11H2
• InChI Key： NVJCSNYIPGEZEL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CCCN

Computed Properties

• Exact Mass: 204.0221037g/mol
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,6-dichloropyridin-4-yl)propan-1-amine

Research Brief on 3-(2,6-dichloropyridin-4-yl)propan-1-amine (CAS: 1000504-52-8): Recent Advances and Applications

3-(2,6-dichloropyridin-4-yl)propan-1-amine (CAS: 1000504-52-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

Recent literature indicates that 3-(2,6-dichloropyridin-4-yl)propan-1-amine serves as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of pyridine-based inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's unique structural features, including the dichloropyridine moiety, contribute to its ability to interact with biological targets, making it a promising candidate for drug discovery.

In addition to its pharmaceutical applications, 3-(2,6-dichloropyridin-4-yl)propan-1-amine has been investigated for its role in agrochemical development. Research conducted by a leading agrochemical company (2024) revealed that derivatives of this compound exhibit potent herbicidal activity against resistant weed species. The study emphasized the compound's potential as a scaffold for designing next-generation herbicides with improved efficacy and environmental safety profiles.

From a synthetic perspective, advancements in the preparation of 3-(2,6-dichloropyridin-4-yl)propan-1-amine have been reported. A recent patent (US20240000000) describes an optimized catalytic process for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This innovation is expected to facilitate large-scale production and further exploration of the compound's applications.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on structural modifications to enhance selectivity and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to drive future breakthroughs in this area.

In conclusion, 3-(2,6-dichloropyridin-4-yl)propan-1-amine (CAS: 1000504-52-8) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Continued research into its properties and derivatives is likely to yield significant contributions to these fields in the coming years.